Cas no 57100-17-1 (Imidazo[2,1-a]phthalazin-6(5H)-one, 2,3-dihydro-5-methyl-)

Imidazo[2,1-a]phthalazin-6(5H)-one, 2,3-dihydro-5-methyl- structure
57100-17-1 structure
Product name:Imidazo[2,1-a]phthalazin-6(5H)-one, 2,3-dihydro-5-methyl-
CAS No:57100-17-1
MF:C11H11N3O
MW:201.224541902542
CID:346491
PubChem ID:608450

Imidazo[2,1-a]phthalazin-6(5H)-one, 2,3-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[2,1-a]phthalazin-6(5H)-one, 2,3-dihydro-5-methyl-
    • 5-methyl-2,3-dihydroimidazo[2,1-a]phthalazin-6-one
    • 5-Methyl-2,3-dihydroimidazo[2,1-a]phthalazin-6(5H)-one #
    • Imidazo(2,1-a)phthalazine, 5-methyl-6-oxo-2,3,5,6-tetrahydro-
    • QFPQGOBJAFZWFR-UHFFFAOYSA-N
    • AC1LCXIT
    • 57100-17-1
    • 5-Methyl-2,3-dihydroimidazo[2,1-a]phthalazin-6(5H)-one
    • DTXSID30345976
    • Inchi: InChI=1S/C11H11N3O/c1-13-11(15)9-5-3-2-4-8(9)10-12-6-7-14(10)13/h2-5H,6-7H2,1H3
    • InChI Key: QFPQGOBJAFZWFR-UHFFFAOYSA-N
    • SMILES: CN1C(=O)C2=CC=CC=C2C2=NCCN12

Computed Properties

  • Exact Mass: 201.09033
  • Monoisotopic Mass: 201.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 35.9Ų

Experimental Properties

  • PSA: 35.91

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